N-{(3R*,4R*)-3-hydroxy-1-[(3-methoxy-5-methyl-2-thienyl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide

• IUPAC Name: N-[(3R,4R)-3-hydroxy-1-(3-methoxy-5-methylthiophene-2-carbonyl)piperidin-4-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C18H21N3O4S/c1-11-9-15(25-2)16(26-11)18(24)21-8-6-12(14(22)10-21)20-17(23)13-5-3-4-7-19-13/h3-5,7,9,12,14,22H,6,8,10H2,1-2H3,(H,20,23)/t12-,14-/m1/s1
• InChI Key: OJYAEQUSAFATRA-TZMCWYRMSA-N
• Canonical SMILES: CC1=CC(=C(S1)C(=O)N2CCC(C(C2)O)NC(=O)C3=CC=CC=N3)OC
• Isomeric SMILES: CC1=CC(=C(S1)C(=O)N2CC[C@H]([C@@H](C2)O)NC(=O)C3=CC=CC=N3)OC
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-{(3R*,4R*)-3-hydroxy-1-[(3-methoxy-5-methyl-2-thienyl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide involves complex reactions. For example, the scalable and facile synthetic process established for N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride highlights the intricate steps involved in synthesizing compounds with similar structures, including acylation, deprotection, and salt formation to achieve high purity products (Daiyan Wei et al., 2016).

Molecular Structure Analysis

Molecular interaction studies, such as those conducted on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, offer insights into the conformational preferences and stability of molecular structures similar to our compound of interest. These studies reveal the importance of specific conformations for the compound's activity and interaction with receptors, suggesting the complexity and specificity of molecular arrangements (J. Shim et al., 2002).

Chemical Reactions and Properties

Research on similar compounds demonstrates various chemical reactions, such as the synthesis of 5-hydroxymethyl-8-methyl-2-(N-arylimino)-pyrano[2,3-c]pyridine-3-(N-aryl)-carboxamides, which revealed significant antibacterial and antifungal activities. These studies underline the chemical versatility and potential bioactivity of compounds within this class (I. O. Zhuravel et al., 2005).

Physical Properties Analysis

The characterization and analysis of 2-{4-[(tert-butoxy-carbonyl)]piperazine-1-yl}pyridine-3-carboxylic acid, including single-crystal X-ray diffraction and DFT studies, provide a detailed understanding of the physical properties of structurally related compounds. These analyses reveal the compounds' electrostatic potential and frontier molecular orbitals, which are crucial for understanding their reactivity and interactions (Shifeng Ban et al., 2023).

Chemical Properties Analysis

The synthesis and study of compounds like N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide provide insights into the chemical modification and activity of similar molecules. These studies contribute to the understanding of the structural factors influencing the chemical properties and activity of such compounds (Cunbin Nie et al., 2020).